Cas no 956393-22-9 (3-{(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylthio}-4H-1,2,4-triazol-4-amine)
956393-22-9 structure
Product Name:3-{(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylthio}-4H-1,2,4-triazol-4-amine
CAS No:956393-22-9
MF:C8H11N7O2S
MW:269.283638238907
MDL:MFCD05861718
CID:3057060
PubChem ID:7018683
Update Time:2025-04-21
3-{(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylthio}-4H-1,2,4-triazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- <br>3-(((3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)thio)-4H-1,2,4-triazol-4-a mine
- AKOS000311287
- C8H11N7O2S
- AKOS015922210
- 3-{[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]thio}-4H-1,2,4-triazol-4-amine
- VS-02378
- CS-0282814
- 3-([(3,5-dimethyl-4-nitro-1h-pyrazol-1-yl)methyl]sulfanyl)-4h-1,2,4-triazol-4-amine
- 3-(3,5-dimethyl-4-nitropyrazol-1-ylmethylsulfanyl)-[1,2,4]triazol-4-ylamine
- EN300-230118
- 956393-22-9
- 3-{[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}-4H-1,2,4-triazol-4-amine
- 3-{[(3,5-DIMETHYL-4-NITROPYRAZOL-1-YL)METHYL]SULFANYL}-1,2,4-TRIAZOL-4-AMINE
- STK346793
- 3-(((3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)thio)-4H-1,2,4-triazol-4-amine
- 3-(3,5-Dimethyl-4-nitropyrazol-1-ylmethylsulfanyl) -[1,2,4]triazol-4-ylamine
- 3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methylsulfanyl]-1,2,4-triazol-4-amine
- 3-(3,5-dimethyl-4-nitro-pyrazol-1-ylmethylsulfanyl)-[1,2,4]triazol-4-ylamine
- BBL010200
- 3-{(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylthio}-4H-1,2,4-triazol-4-amine
-
- MDL: MFCD05861718
- Inchi: 1S/C8H11N7O2S/c1-5-7(15(16)17)6(2)14(12-5)4-18-8-11-10-3-13(8)9/h3H,4,9H2,1-2H3
- InChI Key: TUYYUVQTBOLBSV-UHFFFAOYSA-N
- SMILES: S(C1=NN=CN1N)CN1C(C)=C(C(C)=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 269.06949379Da
- Monoisotopic Mass: 269.06949379Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 146Ų
3-{(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylthio}-4H-1,2,4-triazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D471583-10mg |
3-{[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]thio}-4H-1,2,4-triazol-4-amine |
956393-22-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D471583-50mg |
3-{[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]thio}-4H-1,2,4-triazol-4-amine |
956393-22-9 | 50mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D471583-100mg |
3-{[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]thio}-4H-1,2,4-triazol-4-amine |
956393-22-9 | 100mg |
$ 185.00 | 2022-06-05 | ||
| Fluorochem | 026496-250mg |
3-(3,5-Dimethyl-4-nitropyrazol-1-ylmethylsulfanyl)-[1,2,4]triazol-4-ylamine |
956393-22-9 | 250mg |
£144.00 | 2022-03-01 | ||
| Fluorochem | 026496-1g |
3-(3,5-Dimethyl-4-nitropyrazol-1-ylmethylsulfanyl)-[1,2,4]triazol-4-ylamine |
956393-22-9 | 1g |
£287.00 | 2022-03-01 | ||
| Fluorochem | 026496-5g |
3-(3,5-Dimethyl-4-nitropyrazol-1-ylmethylsulfanyl)-[1,2,4]triazol-4-ylamine |
956393-22-9 | 5g |
£782.00 | 2022-03-01 | ||
| Enamine | EN300-230118-0.05g |
3-{[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}-4H-1,2,4-triazol-4-amine |
956393-22-9 | 95% | 0.05g |
$65.0 | 2024-06-20 | |
| Enamine | EN300-230118-0.1g |
3-{[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}-4H-1,2,4-triazol-4-amine |
956393-22-9 | 95% | 0.1g |
$96.0 | 2024-06-20 | |
| Enamine | EN300-230118-0.25g |
3-{[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}-4H-1,2,4-triazol-4-amine |
956393-22-9 | 95% | 0.25g |
$136.0 | 2024-06-20 | |
| Enamine | EN300-230118-0.5g |
3-{[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}-4H-1,2,4-triazol-4-amine |
956393-22-9 | 95% | 0.5g |
$256.0 | 2024-06-20 |
3-{(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylthio}-4H-1,2,4-triazol-4-amine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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